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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of strontium isotope analysis in geological dating. The methodologies described are
fundamental for researchers in geology, archaeology, and environmental science, and can be
adapted for provenance studies relevant to drug development and supply chain integrity.

Introduction to Strontium Isotope Geochronology

Strontium has four naturally occurring stable isotopes: 84Sr, 8eSr, 87Sr, and 88Sr. The isotope
87Sr is of particular interest as it is formed by the radioactive decay of rubidium-87 (3’Rb) with a
half-life of approximately 48.8 billion years. This long half-life makes the Rb-Sr decay system
an excellent tool for dating very old geological materials. The fundamental principle of Rb-Sr
dating is that over time, the amount of 8’Sr in a mineral or rock will increase as a result of 8’Rb
decay. By measuring the concentrations of Rb and Sr isotopes, the age of the sample can be
determined.

Another powerful application is Strontium Isotope Stratigraphy (SIS), which is used to date
marine sedimentary rocks. This method relies on the fact that the 87Sr/86Sr ratio of seawater
has fluctuated globally over geological time in a well-documented manner. Marine organisms
incorporate strontium from seawater into their shells and skeletons. By measuring the 87Sr/
86Sr ratio in these fossilized remains, a numerical age can be assigned by comparing the ratio
to a standard global seawater 87Sr/86Sr curve.
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Key Applications

o Geochronology: Determining the formation age of igneous, metamorphic, and sedimentary
rocks.

« Stratigraphic Correlation: Correlating and dating marine sedimentary sequences worldwide.
e Provenance Studies: Tracing the origin of sediments, dust, and water.

» Archaeology: Investigating migration patterns of ancient populations by analyzing skeletal

remains.

e Food and Drug Authenticity: Verifying the geographic origin of products by comparing their
strontium isotope signature to the geology of the claimed origin.

Principles of Rubidium-Strontium Dating

The age of a rock or mineral can be calculated using the following isochron equation:
(87Sr/88Sr)p = (87Sr/88Sr)i + (3’Rb/28Sr)p * (e™(At) - 1)

Where:

(87Sr/88Sr)p is the ratio of these isotopes in the sample at the present day.

(87Sr/8%Sr)i is the initial ratio of these isotopes when the rock formed.

(2’Rb/6Sr)p is the ratio of these isotopes in the sample at the present day.

A is the decay constant of 8’Rb (1.42 x 10711 yr=1),

t is the time elapsed since the rock formed (the age).

By analyzing multiple minerals from the same rock, an isochron plot of (8/Sr/8®Sr), versus
(3’Rb/86Sr)p can be generated. The data points should form a straight line (the isochron), where
the slope is equal to (e”(At) - 1), from which the age 't' can be calculated. The y-intercept of the
isochron gives the initial (87Sr/8eSr)i ratio.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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